Cas no 126979-84-8 (Phenanthro[1,2-b]furan-10,11-dione,1,2,8,9-tetrahydro-1,6-dimethyl-)

Phenanthro[1,2-b]furan-10,11-dione,1,2,8,9-tetrahydro-1,6-dimethyl- Properties

Names and Identifiers

• Phenanthro[1,2-b]furan-10,11-dione,1,2,8,9-tetrahydro-1,6-dimethyl-
• Tetrahydro tanshinone I
• 1,6-dimethyl-1,2,8,9-tetrahydronaphtho[1,2-g][1]benzofuran-10,11-dione
• 1,2,15,16-Tetrahydrotanshiquinone
• 1,2,5,6-Tetrahydrotanshinone
• trijuganone B
• DTXSID70925751
• 1,6-Dimethyl-1,2,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
• 1,6-dimethyl-1H,2H,8H,9H,10H,11H-phenanthro[1,2-b]furan-10,11-dione
• 1,2,8,9-Tetrahydro-1,6-dimethylphenantrho(1,2-b)furan-10,11-dione
• 126979-84-8
• Phenantrho(1,2-b)furan-10,11-dione, 1,2,8,9-tetrahydro-1,6-dimethyl-
• 1,6-dimethyl-1H,2H,8H,9H-phenanthro[1,2-b]furan-10,11-dione
• DA-59771
• Trijuganone B
• 1,2,15,16-tetrahydrotanshiquinone
• +Expand

• InChIKey： AZIUYJPOBCMPON-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)17(20)16(19)14-10(2)8-21-18(13)14/h4,6-7,10H,3,5,8H2,1-2H3
• SMILES： CC1=CCCC2C3C(=O)C(=O)C4C(COC=4C=3C=CC1=2)C

Computed Properties

• Exact Mass: 280.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 280.11
• Heavy Atom Count: 21
• Complexity: 583
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 645
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 3.17890
• PSA: 43.37000
• Refractive Index: 1.634
• Boiling Point: 470°Cat760mmHg
• Flash Point: 210.2°C
• Color/Form: Red powder
• Density: 1.29